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Compound of Interest

Compound Name: Cyclohexyl crotonate

Cat. No.: B1609219

An In-depth Guide to the Safe Handling, Storage, and Emergency Procedures for Cyclohexyl
Crotonate

This technical document provides a comprehensive overview of the safety data for cyclohexyl
crotonate, a fragrance ingredient commonly used in fine fragrances, soaps, and detergents.
The information is compiled and presented to meet the needs of researchers, scientists, and
professionals in drug development who may work with this chemical. This guide emphasizes
guantitative data, safe handling practices, and emergency response protocols.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is foundational to
its safe handling. Cyclohexyl crotonate is a clear, colorless liquid with a distinct fruity, sweet,
and floral odor.[1][2] Key quantitative physical and chemical properties are summarized in Table
1.
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Property Value Source(s)
Molecular Formula C10H1602 [11[3]
Molecular Weight 168.23 g/mol [4]

CAS Number 31416-78-1 [1][3]
Appearance Clear Colourless Liquid [2][3]
Boiling Point 221 -223°C [1][2]

Flash Point ez o closed oy

Cup)

Vapor Pressure

0.097 mmHg @ 25 °C

(estimated)

[2]

logP (o/w)

3.38

[3]

Purity

= 95%

[3][5]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), cyclohexyl crotonate is classified as a combustible liquid. It is important to note that
some suppliers do not list a GHS classification.

Classification Code Statement Source(s)

oo H227: Combustible
Flammable Liquids Category 4 iquid [1]
iqui

The National Fire Protection Association (NFPA) ratings for cyclohexyl crotonate are as
follows:

e Health Hazard: O - Materials that, under emergency conditions, would offer no hazard
beyond that of ordinary combustible materials.[1]
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» Fire Hazard: 2 - Materials that must be moderately heated or exposed to relatively high
ambient temperatures before ignition can occur.[1]

e Reactivity: O - Material that in themselves are normally stable, even under fire conditions.[1]

Toxicological Information

Comprehensive quantitative toxicological data for cyclohexyl crotonate, such as LD50 (lethal
dose, 50%) and LC50 (lethal concentration, 50%) values for oral, dermal, and inhalation routes
of exposure, are not readily available in the public domain. Safety Data Sheets and chemical
databases indicate that these values have not been determined.[2]

While specific studies on cyclohexyl crotonate are not publicly accessible, the toxicological
properties of chemical substances are typically evaluated using standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). These guidelines are internationally recognized for assessing the
potential effects of chemicals on human health and the environment.[1][3]

General Experimental Protocols for Toxicity Testing

For the benefit of researchers, the following is a brief description of the principles behind
standard toxicological studies that would be used to assess the safety of a substance like
cyclohexyl crotonate.

e Acute Oral Toxicity (OECD Guideline 420, 423, or 425): This study provides information on
the health hazards likely to arise from a single, short-term oral exposure to a substance. A
single dose of the substance is administered to a group of experimental animals (typically
rats) via gavage. The animals are observed for a set period (e.g., 14 days) for signs of
toxicity and mortality. The LD50 value is then calculated, which is the statistically estimated
dose that would be fatal to 50% of the test population.

o Acute Dermal Toxicity (OECD Guideline 402): This test is designed to assess the potential
for a substance to cause harm when applied to the skin. The substance is applied to a
shaved area of the skin of an experimental animal (often rabbits or rats) for a 24-hour period.
The animals are then observed for signs of toxicity and mortality over a 14-day period.
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Acute Inhalation Toxicity (OECD Guideline 403): This study evaluates the potential adverse
effects of a substance that may be inhaled. The test substance is generated as a vapor, mist,
or dust and administered to experimental animals (usually rats) in an inhalation chamber for
a specified duration (typically 4 hours). The animals are then monitored for toxic effects and
mortality.

Skin Irritation/Corrosion (OECD Guideline 404): This test assesses the potential of a
substance to cause reversible (irritation) or irreversible (corrosion) skin damage. A small
amount of the substance is applied to a patch of skin on a test animal (typically a rabbit). The
area is observed for signs of erythema (redness) and edema (swelling) at specified intervals.

Eye Irritation/Corrosion (OECD Guideline 405): This study is designed to determine the
potential of a substance to cause damage to the eye. A small amount of the test substance is
instilled into the conjunctival sac of one eye of an experimental animal (historically, the albino
rabbit). The eye is then examined for effects on the cornea, iris, and conjunctiva at specific
time points. In recent years, in vitro alternatives to animal testing, such as the Hen's Egg Test
- Chorioallantoic Membrane (HET-CAM) and the EpiOcular™ Eye Irritation Test, have been
developed and validated to reduce animal use.

Handling, Storage, and Personal Protective
Equipment (PPE)

Safe handling and storage practices are crucial for preventing exposure and ensuring a safe

working environment.

Handling and Storage

Ensure good ventilation of the work station.[1]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[1]

Store in a well-ventilated place and keep cool.[1]
Do not eat, drink, or smoke when using this product.[1]

Always wash hands after handling the product.[1]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is dependent on the potential routes of exposure. The
following diagram illustrates the recommended PPE for handling cyclohexyl crotonate.

Route of Exposure

Eye Contact

Recommended PPE

Safety Glasses

Suitable Protective Clothing

Skin Contact

Inhalation

Protective Gloves

Click to download full resolution via product page

Personal Protective Equipment for Cyclohexyl Crotonate

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.

First-Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1]

» Skin Contact: Wash the skin with plenty of water.[1]

+ Eye Contact: Rinse eyes with water as a precaution.[1]
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 Ingestion: Call a poison center or doctor if you feel unwell.[1]

Fire-Fighting Measures

Cyclohexyl crotonate is a combustible liquid.[1]
» Suitable extinguishing media: Water spray, dry powder, foam, carbon dioxide.[1]

o Protective equipment: Do not attempt to take action without suitable protective equipment. A
self-contained breathing apparatus and complete protective clothing should be worn.[1]

Accidental Release Measures

In the case of a spill, the following workflow should be followed to ensure the safety of
personnel and the environment.
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Ventilate Spillage Area
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Cyclohexyl Crotonate Spill Response Workflow

Stability and Reactivity
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e Reactivity: The product is non-reactive under normal conditions of use, storage, and
transport.[1]

o Chemical stability: Stable under normal conditions.[1] It is moderately stable in alkali.[3][5]

» Conditions to avoid: Avoid contact with hot surfaces, heat, flames, and sparks. Eliminate all
sources of ignition.[1]

e Hazardous decomposition products: Under normal conditions of storage and use, hazardous
decomposition products should not be produced.[1]

Ecological Information

The available information suggests that cyclohexyl crotonate is not considered harmful to
aquatic organisms or to cause long-term adverse effects in the environment.[1] Environmental
release should be avoided.[1]

This document is intended to provide a summary of the available safety information for
cyclohexyl crotonate for a professional audience. It is not a substitute for a thorough review
of the full Safety Data Sheet (SDS) provided by the supplier. Always consult the SDS before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cyclohexyl Crotonate: A Technical Safety Review for
Research and Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609219#cyclohexyl-crotonate-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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